N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(p-tolyl)methanesulfonamide

• IUPAC Name: N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]-1-(4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C22H28N2O3S/c1-16(2)12-13-24-21-10-9-20(14-19(21)8-11-22(24)25)23-28(26,27)15-18-6-4-17(3)5-7-18/h4-7,9-10,14,16,23H,8,11-13,15H2,1-3H3
• InChI Key: DQRHCOCXXSULJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CCC(C)C
• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol

Description

N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(p-tolyl)methanesulfonamide is a useful research compound. Its molecular formula is C22H28N2O3S and its molecular weight is 400.54. The purity is usually 95%.
BenchChem offers high-quality N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(p-tolyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(p-tolyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis and Reactivity of Dihydroisoquinoline-Derived Oxaziridines : A study on the synthesis and behavior of dihydroisoquinoline-derived oxaziridines with methanesulfonic acid shows these compounds' potential in organic synthesis and reactivity studies. The findings contribute to understanding the chemical properties and potential applications of related dihydroisoquinoline compounds (Kammoun, Damak, & Ben Salah, 2011).

Catalysis and Chemical Transformations

• Methane Generation from CO2 : Research involving rhenium tricarbonyl complexes with isomeric diimine ligands, including isoquinoline derivatives, has demonstrated their capacity to catalyze the reduction of carbon dioxide to methane. This work highlights the potential of isoquinoline and related compounds in catalysis and environmental chemistry (Nganga et al., 2021).

Biological Applications

• Inhibition of Methionine Aminopeptidase by Quinolinyl Sulfonamides : Quinolinyl sulfonamides, structurally related to the compound , have been identified as potent inhibitors of methionine aminopeptidase. This study provides insights into the biological activities of sulfonamide derivatives and their potential therapeutic applications (Huang et al., 2006).

Chemical Properties and Reactivity

• Reactivity of N-acyl- and N-methanesulfonyl Isoquinolines : A detailed investigation into the formation and reactions of N-acyl- and N-methanesulfonyl-isoquinoline derivatives highlights the versatility of these compounds in synthetic chemistry. The study sheds light on their potential utility in creating various chemical structures (Hoshino, Suzuki, & Ogasawara, 2001).